Cas no 74578-69-1 (Ceftriaxone sodium salt)

• Product Name: Ceftriaxone sodium salt
• CAS No: 74578-69-1
• MF: C₁₈H₁₆N₈Na₂O₇S₃
• MW: 598.5436
• MDL: MFCD09749665
• CID: 59609
• PubChem ID: 73153247
• Update Time: 2025-10-15

Ceftriaxone sodium salt Chemical and Physical Properties

Names and Identifiers

• Ceftriaxone sodium
• CEFATRIAXONE
• 2,5,6-tetrahydro-2-methyl-5,6-dioxo-)(methoxyimino)acetyl)amino)-8-oxo-3-(((
• 4-triazin-3-yl)thio)methyl)-,sodiumsalt,hydrate(2:4:7)(6r-(6-alpha,7-2
• beta(z)))-
• cefatriaxonehydrate
• cephtriaxone
• ro13-9904
• rocephin
• 1-(diphenylmethyl)-3-(hydroxymethyl)azetidine
• CEFTRIAXONE DISODIUM
• Ceftriaxone disodium salt
• CEFTRIAXONE SODIUM CRUDE
• Ceftriaxone sodium salt
• Disodium ceftriaxone
• ceftriaxone
• ceftriazone disodium salt
• Longaceph
• x13-9904
• [6R-[6alpha,7beta(Z)]]-7-[[(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid sodium salt
• Lendacin
• Tartriakson
• Rocephalin
• Ceftriaxone Sodium [USP]
• R598PB148Q
• Ceftriaxone and Dextrose in Duplex Container
• Rocefalin
• Ceftriaxone in plastic container
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-8-oxo-3-(((1,2,5,6-tetrahydro-2-me
• DEXTROSE IN PLASTIC CONTAINER
• ROCEPHIN W
• Ro-139904
• sodium;(6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• CEFTRIAXONE SODIUM TRIHYDRATE
• Disodium;(6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-6-oxido-5-oxo-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• (E)-Ceftriaxone Sodium
• SCHEMBL537013
• OCTX
• 104376-79-6
• sodium (6R,7R)-7-((E)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-((6-hydroxy-2-methyl-5-oxo-2,5-dihydro-1,2,4-triazin-3-ylthio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• AKOS015961150
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-,disodium salt, (6R,7R)-
• 74578-69-1
• CHEMBL1200995
• AC-1851

• MDL： MFCD09749665
• Inchi： 1S/C18H18N8O7S3.2Na/c1-25-18(22-12(28)13(29)23-25)36-4-6-3-34-15-9(14(30)26(15)10(6)16(31)32)21-11(27)8(24-33-2)7-5-35-17(19)20-7;;/h5,9,15H,3-4H2,1-2H3,(H2,19,20)(H,21,27)(H,23,29)(H,31,32);;/q;2*+1/p-2/b24-8-;;/t9-,15-;;/m1../s1
• InChI Key： FDRNWTJTHBSPMW-BBJOQENWSA-L
• SMILES： S1C([H])([H])C(C([H])([H])SC2=NC(C(=NN2C([H])([H])[H])[O-])=O)=C(C(=O)[O-])N2C([C@]([H])([C@@]12[H])N([H])C(/C(/C1=C([H])SC(N([H])[H])=N1)=N\OC([H])([H])[H])=O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 576.02800
• Monoisotopic Mass: 598.00994696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 1120
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 297
• XLogP3: _1.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.96
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.889
• Solubility: 生物体外In Vitro:H2O≥ 40 mg/mL(66.60 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 296.63000
• LogP: -2.03600
• Vapor Pressure: No data available

Ceftriaxone sodium salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ceftriaxone sodium salt

Recent Advances in Ceftriaxone Sodium Salt (CAS: 74578-69-1) Research: A Comprehensive Review

Ceftriaxone sodium salt (CAS: 74578-69-1), a third-generation cephalosporin antibiotic, has been widely used in clinical settings for its broad-spectrum antibacterial activity. Recent studies have focused on optimizing its pharmacokinetic properties, enhancing its efficacy against resistant bacterial strains, and exploring novel therapeutic applications. This research brief synthesizes the latest findings on Ceftriaxone sodium salt, highlighting its chemical properties, mechanisms of action, and emerging clinical uses.

A 2023 study published in the Journal of Antimicrobial Chemotherapy investigated the structural stability of Ceftriaxone sodium salt under varying pH conditions. The researchers utilized high-performance liquid chromatography (HPLC) and mass spectrometry to analyze the degradation products, revealing that the compound maintains stability within a pH range of 5.0 to 7.5. These findings are critical for optimizing storage conditions and ensuring the drug's efficacy in clinical applications.

Another significant advancement is the development of Ceftriaxone-loaded nanoparticles for targeted drug delivery. A research team from the University of California reported in Biomaterials Science that encapsulating Ceftriaxone sodium salt in polymeric nanoparticles significantly improved its bioavailability and reduced systemic toxicity. The study demonstrated a 40% increase in antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) compared to conventional formulations.

In addition to its antibacterial properties, Ceftriaxone sodium salt has shown promise in treating neurological disorders. A 2024 preclinical study published in Neuropharmacology explored its neuroprotective effects in a mouse model of amyotrophic lateral sclerosis (ALS). The results indicated that Ceftriaxone upregulated glutamate transporter expression, reducing excitotoxicity and slowing disease progression. These findings suggest potential repurposing opportunities for this well-established antibiotic.

Despite these advancements, challenges remain in addressing bacterial resistance to Ceftriaxone sodium salt. A recent meta-analysis in The Lancet Infectious Diseases highlighted the increasing prevalence of extended-spectrum beta-lactamase (ESBL)-producing strains resistant to third-generation cephalosporins. Researchers are now focusing on combination therapies, with promising results from studies pairing Ceftriaxone with beta-lactamase inhibitors such as avibactam.

Looking ahead, the future of Ceftriaxone sodium salt research appears multifaceted. Ongoing clinical trials are evaluating its efficacy in combination therapies, novel formulations, and expanded indications. The compound's well-established safety profile and low production costs make it an attractive candidate for further development. However, continuous monitoring of resistance patterns and investment in innovative delivery systems will be crucial for maintaining its clinical relevance in the coming decades.